Cas no 133545-16-1 ((R)-(+)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine))

• Product Name: (R)-(+)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)
• CAS No: 133545-16-1
• MF: C₃₈H₃₂O₂P₂
• MW: 582.607011795044
• MDL: MFCD03095430
• CID: 64269
• PubChem ID: 24857757
• Update Time: 2025-09-18

(R)-(+)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)
• (R)-(+)-2,2'-Bis(diphenylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
• (R)- (+)-(6,6′-Dimethoxybiphenyl-2,2′-diyl)bis(diphenylphosphine)
• (S)-(-)-(6,6'-DIMETHOXYBIPHENYL-2,2'-DIYL)BIS(DIPHENYLPHOSPHINE)
• (R)-(+)-2,2&#039
• -biphenyl,(R)-MeO-BIPHEP
• -Bis(diphenylphosphino)-6,6&#039
• -dimethoxy-1,1&#039
• (R)-(+)-MeO-BIPHEP
• SL-A101-1
• R(+)-2 2'-BIS-(DIPHENYLPHOSPHINO)-6 6'-&
• (S)-(6,6,-dimethoxy-[1,1,-biphenyl]-2,2,-diyl)bis(diphenylphosphine)
• (R)-(+)-2,2'-Bis(diphenylphosphino)-6,6'-diMethoxy-1,1'-biphenyl,(R)-MeO-BIPHEP
• 97% (R)-MeO-BIPHEP
• (R)-(+)-2,2'-Bis(diphenylphosphino)-6,6'-dimethoxy-1,1'-biphenyl,97% (R)-MeO-BIPHEP
• (R)-(+)-2,2'-Bis(diphenylphosphino)-6,6'-dimethoxy-1,1'-biphenyl,min.97%(R)-MeO-BIPHEP
• (R)-(+)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) >=97%, optical purity ee: >=99%
• AKOS015851710
• AS-65653
• (R)-(+)-(6,6 inverted exclamation mark -Dimethoxybiphenyl-2,2 inverted exclamation mark -diyl)bis(diphenylphosphine)
• SY069454
• (R)-(+)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine), >=97%, optical purity ee: >=99%
• MeO-BIPHEP
• D72573
• (6,6'-Dimethoxy[1,1'-biphenyl]-2,2'-diyl)bis(diphenylphosphane)
• Phosphine, (6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl)bis[diphenyl-
• (R)-(+)-(6,6 inverted exclamation marka-Dimethoxybiphenyl-2,2 inverted exclamation marka-diyl)bis(diphenylphosphine)
• J-006395
• DTXSID10928180
• (S)-(6,6'-dimethoxy-[1,1'-biphenyl]-2,2'-diyl)bis(diphenylphosphine)
• 133545-16-1
• (s)-(6,6'-dimethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)
• (S)-(+)-(6,6 inverted exclamation mark -Dimethoxybiphenyl-2,2 inverted exclamation mark -diyl)bis(diphenylphosphine)
• (S)-(-)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine), >=97%, optical purity ee: >=99%
• [2'-(DIPHENYLPHOSPHANYL)-6,6'-DIMETHOXY-[1,1'-BIPHENYL]-2-YL]DIPHENYLPHOSPHANE
• D94894
• MFCD03095430
• [2-(2-diphenylphosphanyl-6-methoxyphenyl)-3-methoxyphenyl]-diphenylphosphane
• (S)-(-)-MeO-BIPHEP
• A888050
• J-006396
• MeOBiphep
• (R)-(6,6'-dimethoxy-[1,1'-biphenyl]-2,2'-diyl)bis(diphenylphosphine)
• SL-A101-2
• (S)-(-)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine), puriss., >=98.0% (sum of enantiomers, HPLC)
• SY045597
• SCHEMBL301296
• S(-)-2 2-BIS-(DIPHENYLPHOSPHINO)-6 6-DIM
• 133545-17-2
• (R)-(6,6'-dimethoxy-[1,1'-biphenyl]-2,2'-diyl)bis(diphenylphosphane)
• (S)-(-)-(6,6 inverted exclamation marka-Dimethoxybiphenyl-2,2 inverted exclamation marka-diyl)bis(diphenylphosphine)
• (R)-(6,6-Dimethoxy-[1,1-biphenyl]-2,2-diyl)bis(diphenylphosphine)
• KRJVQCZJJSUHHO-UHFFFAOYSA-N
• (S)-(-)-2,2'-Bis(diphenylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
• (S)-(+)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)

• MDL： MFCD03095430
• Inchi： 1S/C38H32O2P2/c1-39-33-25-15-27-35(41(29-17-7-3-8-18-29)30-19-9-4-10-20-30)37(33)38-34(40-2)26-16-28-36(38)42(31-21-11-5-12-22-31)32-23-13-6-14-24-32/h3-28H,1-2H3
• InChI Key： KRJVQCZJJSUHHO-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC(=C1C1=C(C=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)OC)OC

Computed Properties

• Exact Mass: 582.18796
• Monoisotopic Mass: 582.18775425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 213-216 °C
• PSA: 18.46
• Solubility: Not available
• Specific Rotation: 101 º (c=0.3 in toluene)

(R)-(+)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：8-10-23